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Compound of Interest

Compound Name: Prrvrlk

Cat. No.: B13918431 Get Quote

Disclaimer: The protein "Prrvrlk" could not be identified in scientific literature and is presumed

to be a typographical error. Based on the partial name, "PRK2" (Protein Kinase C-related

Kinase 2), a known protein kinase, has been selected as the likely intended target. The

following application notes and protocols are based on commercially available antibodies for

PRK2 and general immunofluorescence standards.

Introduction
Protein Kinase C-related Kinase 2 (PRK2), also known as PKN2, is a serine/threonine-protein

kinase that acts as a downstream effector of Rho family GTPases.[1][2] It plays a crucial role in

various cellular processes, including cell cycle progression, actin cytoskeleton organization, cell

migration, and adhesion.[3] Dysregulation of PRK2 has been implicated in several diseases,

including cancer.[1] These application notes provide detailed protocols and guidelines for the

use of PRK2 antibodies in immunofluorescence applications to enable researchers to visualize

its subcellular localization and study its role in cellular signaling.

Quantitative Data Presentation
The following table summarizes the key information for commercially available PRK2

antibodies validated for immunofluorescence. Researchers should always consult the specific

antibody datasheet for the most accurate and up-to-date information.
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Experimental Protocols
This section provides a detailed protocol for immunofluorescence staining of PRK2 in cultured

cells. This is a general protocol and may require optimization based on the specific cell line,

PRK2 antibody used, and experimental conditions.

Materials Required:

Cultured cells on sterile glass coverslips or in imaging-compatible plates

Phosphate-Buffered Saline (PBS), pH 7.4

Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

Permeabilization Buffer: 0.1-0.25% Triton X-100 in PBS[4]

Blocking Buffer: 1% Bovine Serum Albumin (BSA) and 10% normal serum from the

secondary antibody host species in PBS

Primary Antibody: PRK2 antibody (see table above)
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Secondary Antibody: Fluorophore-conjugated anti-rabbit or anti-mouse IgG

Nuclear Counterstain: DAPI or Hoechst stain

Antifade Mounting Medium

Humidified chamber

Protocol for Immunocytochemistry (ICC/IF):

Cell Culture: Grow cells to a confluence of 70-80% on sterile glass coverslips or in an

appropriate imaging vessel.

Washing: Gently wash the cells twice with PBS to remove culture medium.

Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization: If targeting an intracellular epitope of PRK2, incubate the cells with

Permeabilization Buffer (0.1-0.25% Triton X-100 in PBS) for 10 minutes at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Blocking: Incubate the cells with Blocking Buffer for 30-60 minutes at room temperature in a

humidified chamber to minimize non-specific antibody binding.

Primary Antibody Incubation: Dilute the primary PRK2 antibody to the recommended

concentration (or a starting dilution of 1:100 if not specified) in Blocking Buffer. Incubate the

cells with the diluted primary antibody overnight at 4°C in a humidified chamber.

Washing: Wash the cells three times with PBS for 5 minutes each.

Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in

Blocking Buffer according to the manufacturer's instructions. Incubate the cells with the

secondary antibody for 1 hour at room temperature, protected from light.

Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.
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Counterstaining: Incubate the cells with a nuclear counterstain such as DAPI (1 µg/mL) or

Hoechst (1 µg/mL) for 5 minutes at room temperature, protected from light.

Washing: Perform a final wash with PBS.

Mounting: Mount the coverslips onto glass slides using an antifade mounting medium.

Imaging: Visualize the staining using a fluorescence or confocal microscope with the

appropriate filter sets.

Mandatory Visualizations
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Sample Preparation

Immunostaining

Imaging

1. Cell Culture on Coverslip

2. Wash with PBS

3. Fixation (4% PFA)

4. Wash with PBS

5. Permeabilization (Triton X-100)

6. Wash with PBS

7. Blocking

8. Primary Antibody (Anti-PRK2)

9. Wash with PBS

10. Secondary Antibody (Fluorophore-conjugated)

11. Wash with PBS

12. Nuclear Counterstain (DAPI/Hoechst)

13. Final Wash

14. Mounting

15. Fluorescence Microscopy

Click to download full resolution via product page

Caption: A typical workflow for immunofluorescence staining of PRK2.
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Caption: Simplified signaling pathway of PRK2 activation and its downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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